Cas no 129042-71-3 (β-Aminocyclohexanepropanoic Acid)

• Product Name: β-Aminocyclohexanepropanoic Acid
• CAS No: 129042-71-3
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• MDL: MFCD01863250
• CID: 842115
• PubChem ID: 2733681
• Update Time: 2025-07-21

β-Aminocyclohexanepropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-3-cyclohexylpropanoic acid
• 3-Amino-3-cyclohexyl-propionic acid
• β-Aminocyclohexanepropanoic Acid
• 3-amino-3-cyclobutylmethyl-2-hydroxypropionamide
• 3-Amino-3-Cyclohexyl-Propanoic Acid
• 3-Amino-3-cyclohexyl-propionsaeure
• A-amino-
• A-hydroxy
• BENZOINOXIME
• Beta-Aminocycl
• CYC131
• Cyclobutanebutanamide,
• 3-Amino-3-cyclohexylpropionic acid
• 3-Cyclohexyl-3-aminopropionic acid
• RARECHEM AK HD 0022
• b-Aminocyclohexanepropanoic acid
• 3-Amino-3-cyclohexanepropionic acid
• 3-Amino-3-cyclohexylpropionic acid,98%
• 3-AMINO-3-CYCLOHEXYLPROPIONIC ACID 98%
• AB23546
• SY122957
• 7T-0112
• (S)-b-Amino-cyclohexanepropanoic acid
• A805894
• AB36128
• FT-0680593
• XGRSAFKZAGGXJV-UHFFFAOYSA-N
• MFCD01863250
• HMS1367A20
• DTXSID90926285
• SCHEMBL1255799
• 3-amino-3-cyclohexylpropionic acid, AldrichCPR
• J-511588
• AM803140
• MLS000736376
• CS-0046990
• SMR000338326
• AKOS005071168
• beta-Aminocyclohexanepropanoic acid
• CHEMBL1300268
• FT-0643102
• EN300-96110
• SODIUMMONOFLUOROPHOSPHATE
• 3-amino-3-cyclohexylpropanoicacid
• AC-31010
• HMS2634B04
• 129042-71-3
• Bionet2_001076
• SY365091
• Cyclohexanepropanoicacid, b-amino-, (bS)-
• DB-022214

• MDL： MFCD01863250
• Inchi： 1S/C9H17NO2/c10-8(6-9(11)12)7-4-2-1-3-5-7/h7-8H,1-6,10H2,(H,11,12)
• InChI Key： XGRSAFKZAGGXJV-UHFFFAOYSA-N
• SMILES： OC(CC(C1CCCCC1)N)=O

Computed Properties

• Exact Mass: 171.12600
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.1
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.091±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 224-225 °C (decomposition)
• Boiling Point: 301.23°C (rough estimate)
• Refractive Index: 1.4376 (estimate)
• Solubility: Slightly soluble (12 g/l) (25 º C),
• PSA: 63.32000
• LogP: 2.06900
• Solubility: Not available

β-Aminocyclohexanepropanoic Acid Security Information

• Hazard Category Code： 22-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on β-Aminocyclohexanepropanoic Acid

Introduction to β-Aminocyclohexanepropanoic Acid (CAS No. 129042-71-3)

β-Aminocyclohexanepropanoic Acid, identified by its Chemical Abstracts Service (CAS) number 129042-71-3, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This cyclic amino acid derivative has garnered considerable attention due to its unique structural properties and potential applications in drug development, particularly in the synthesis of peptidomimetics and protease inhibitors.

The molecular structure of β-Aminocyclohexanepropanoic Acid consists of a cyclohexane ring substituted with an amino group at the beta position and a carboxylic acid group at the alpha position. This configuration imparts a high degree of steric hindrance, making it an attractive scaffold for designing molecules that interact selectively with biological targets. The presence of both amino and carboxylic acid functionalities allows for further chemical modifications, enabling the synthesis of a diverse array of derivatives with tailored biological activities.

In recent years, β-Aminocyclohexanepropanoic Acid has been extensively studied for its role in the development of peptidomimetics, which are synthetic analogs of natural peptides designed to mimic their biological functions while avoiding their drawbacks, such as poor stability and rapid degradation. The cyclohexane ring in β-Aminocyclohexanepropanoic Acid provides a rigid framework that enhances the metabolic stability of the resulting peptidomimetics, making them more suitable for therapeutic applications.

One of the most compelling applications of β-Aminocyclohexanepropanoic Acid is in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in various physiological processes, including inflammation, blood clotting, and cancer progression. Inhibiting these enzymes has become a major strategy in drug design, and β-Aminocyclohexanepropanoic Acid-based inhibitors have shown promise in targeting specific proteases while minimizing side effects. For instance, derivatives of β-Aminocyclohexanepropanoic Acid have been investigated as potential treatments for viral infections and cancer by inhibiting key viral proteases or cancer-related enzymes.

The versatility of β-Aminocyclohexanepropanoic Acid extends to its use as a building block in the synthesis of other pharmacologically active compounds. Its ability to undergo various chemical reactions, such as amide bond formation, alkylation, and acylation, makes it a valuable intermediate in medicinal chemistry. Researchers have leveraged these properties to develop novel compounds with enhanced efficacy and reduced toxicity compared to existing therapies.

In addition to its pharmaceutical applications, β-Aminocyclohexanepropanoic Acid has found utility in materials science and biotechnology. Its unique structural features make it a suitable candidate for designing polymers with specific mechanical properties or for creating functional materials that interact with biological systems. For example, polymers incorporating β-Aminocyclohexanepropanoic Acid residues have been explored for their potential use in drug delivery systems, where precise control over molecular architecture is essential for achieving optimal therapeutic outcomes.

The synthesis of β-Aminocyclohexanepropanoic Acid itself is an area of active research. While several synthetic routes have been reported, recent advancements have focused on developing more efficient and environmentally friendly methods. These include catalytic processes that minimize waste and energy consumption while maintaining high yields. Such innovations are crucial for ensuring the sustainable production of this valuable compound.

Efforts to understand the biological activity of β-Aminocyclohexanepropanoic Acid-based compounds have led to significant insights into enzyme inhibition mechanisms and drug-receptor interactions. High-resolution structural studies using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided detailed views of how these compounds bind to their targets and modulate their function. These findings not only enhance our understanding of basic biological processes but also inform the rational design of next-generation drugs.

The future prospects for β-Aminocyclohexanepropanoic Acid are promising, with ongoing research aimed at expanding its applications across multiple domains. As our understanding of molecular interactions continues to grow, so too will the potential uses for this versatile compound. Whether in the development of novel therapeutics or in advanced materials science, β-Aminocyclohexanepropanoic Acid is poised to play a pivotal role in shaping the future of science and technology.